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Compound of Interest

Compound Name:
6,6-Dimethyl-1,4-oxazepane

hydrochloride

CAS No.: 2155856-25-8

Cat. No.: B2613976

Get Quote

Title: Application Note: Advanced Analytical Characterization of 1,4-Oxazepane Scaffolds in

Drug Development

Introduction & Strategic Context
1,4-Oxazepanes are seven-membered saturated heterocyclic compounds containing oxygen

and nitrogen atoms at the 1- and 4-positions. In modern medicinal chemistry, they serve as

highly versatile bioisosteres for piperidines and morpholines, offering enhanced

physicochemical properties such as improved aqueous solubility, tuned basicity, and increased

metabolic stability[1]. The unique conformational rigidity of the 1,4-oxazepane ring is critical for

optimizing binding affinity to biological targets, such as in the development of selective

dopamine D4 receptor ligands for psychiatric disorders[2].

However, the same structural features that make 1,4-oxazepanes pharmacologically attractive

—namely their polarity, basicity, and complex stereochemical dynamics—present significant

analytical challenges during synthesis, purification, and structural elucidation[3].
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Physicochemical Profiling & Structural Dynamics
Understanding the inherent properties of the 1,4-oxazepane core is the first step in designing a

robust analytical strategy. Table 1 summarizes the key physicochemical parameters and their

direct implications on analytical workflows.

Table 1: Physicochemical Parameters of 1,4-Oxazepanes and Analytical Implications

Parameter Characteristic Analytical Implication

Core Structure
7-membered non-planar

heterocycle

Exhibits conformational

flexibility (chair vs. twist-chair)

[3]. Requires multidimensional

NMR (NOESY) to resolve

relative stereochemistry[4].

Polarity
High (due to ether and

amine/amide linkages)

Prone to active-site

interactions in GC, causing

peak tailing[5]. Necessitates

polar-embedded or hybrid LC

stationary phases.

Basicity
pKa ~7.0 - 8.5 (for

secondary/tertiary amines)

Mobile phase pH must be

strictly controlled (e.g.,

buffered at pH 5.8 or 10.0) to

prevent peak splitting and

ensure reproducible retention

times[5].

Analytical Workflow Design
To systematically characterize 1,4-oxazepane derivatives, we employ a multi-tiered analytical

workflow. The process transitions from crude reaction monitoring to absolute stereochemical

confirmation.
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Analytical workflow for the characterization of 1,4-oxazepane derivatives.

Protocol 1: LC-MS/MS Impurity Profiling and
Reaction Monitoring
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Causality & Expert Insight: Because 1,4-oxazepanes possess a basic nitrogen and polar ether

linkage, they frequently interact with residual silanols on conventional silica-based columns,

resulting in severe peak tailing and poor resolution of diastereomeric by-products[5]. To

counteract this, this protocol utilizes a polar-embedded C18 column combined with a volatile

ammonium acetate buffer. This specific buffer ensures the amine remains partially ionized for

excellent Electrospray Ionization (ESI) sensitivity while masking silanol interactions[5].

Step-by-Step Methodology:

Sample Preparation: Dissolve the crude 1,4-oxazepane product in HPLC-grade Methanol or

Acetonitrile to a concentration of 1 mg/mL. Dilute further with 50:50 Mobile Phase A:B to a

final concentration of 10 µg/mL to prevent mass detector saturation.

Chromatographic Separation:

Column: Waters XBridge Shield RP18 (or equivalent polar-embedded column), 2.1 x 100

mm, 3.5 µm.

Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water (pH naturally ~6.8).

Mobile Phase B: LC-MS grade Acetonitrile.

Gradient: 5% B hold for 1 min, ramp to 95% B over 8 mins, hold at 95% B for 2 mins. Flow

rate: 0.3 mL/min.

Mass Spectrometry (ESI+):

Mode: Positive Electrospray Ionization (ESI+).

Parameters: Capillary voltage at 3.0 kV, desolvation temperature at 350 °C, and

desolvation gas flow at 600 L/hr.

Detection: Run in full scan mode (m/z 100-1000) for unknown impurities, and Multiple

Reaction Monitoring (MRM) for targeted quantification of the parent mass[5].

Self-Validation Check: Inject a system suitability standard (e.g., a known 1,4-oxazepane

reference). The chromatographic tailing factor (
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) must be

, and the signal-to-noise (S/N) ratio for the Limit of Quantitation (LOQ) must be

before proceeding with sample analysis.

Protocol 2: Multidimensional NMR for
Stereochemical Elucidation
Causality & Expert Insight: The synthesis of substituted 1,4-oxazepanes (such as chiral 1,4-

oxazepane-5-carboxylic acids) often yields a mixture of diastereomers[4]. 1D

H NMR is insufficient for structural assignment due to severe signal overlap in the aliphatic
region (1.5–4.0 ppm) and the complex scalar couplings of the non-planar ring[4]. We employ a
comprehensive 2D NMR suite:

H-

H COSY traces the continuous spin system of the heterocycle,

H-

C HMBC confirms the connectivity of peripheral substituents to the core, and

H-

H NOESY is strictly required to determine the relative stereochemistry (syn/anti relationships)
by observing through-space proximity of protons across the ring[4].

Step-by-Step Methodology:

Sample Preparation: Dissolve 15–20 mg of highly purified (>95% by LC-MS) 1,4-oxazepane

in 0.6 mL of deuterated chloroform (

) or

. Filter the solution through glass wool into a 5 mm NMR tube to remove particulates that
degrade magnetic field homogeneity.

1D Acquisition:
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Acquire a standard

H spectrum (16–32 scans, relaxation delay

s).

Acquire a

C Attached Proton Test (APT) spectrum (1024 scans) to differentiate

(positive signals) from

(negative signals)[4].

2D Acquisition:

COSY: Acquire with a standard gradient-selected pulse sequence to map the

and

proton networks.

HMBC: Optimize for a long-range coupling constant (

) of 8 Hz to confirm the attachment of exocyclic groups (e.g., linking the oxazepane core to
a phenyl ring or carboxylic acid)[4].

NOESY: Set the mixing time (

) to 300–500 ms, which is optimal for small molecules (MW < 500 Da) to observe critical
nuclear Overhauser effects without spin diffusion artifacts.

Self-Validation Check: Ensure the solvent lock is stable and shim quality is optimal by

checking the solvent residual peak; the width at half-height (

) must be

Hz.

Data Presentation: Diagnostic Analytical Markers
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To expedite data interpretation, Table 2 provides a reference matrix of expected NMR chemical

shifts for the unsubstituted 1,4-oxazepane core. Substituents will predictably shift these

baselines.

Table 2: Diagnostic

H and

C NMR Chemical Shifts for the 1,4-Oxazepane Core
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Ring Position H Shift Range
(ppm)

C Shift Range
(ppm)

Multiplicity &
Coupling
Characteristics

C2 (adjacent to O) 3.50 – 3.90 68.0 – 72.0

Complex multiplet;

exhibits strong NOE to

C3 protons.

C3 (adjacent to O) 3.60 – 4.00 70.0 – 74.0

Often overlaps with

C2; cleanly resolved

via

H-

C HSQC.

C5 (adjacent to N) 2.80 – 3.20 45.0 – 52.0

Diastereotopic protons

show distinct geminal

coupling (

Hz).

C6 (aliphatic) 1.70 – 2.10 25.0 – 30.0

Quintet-like

appearance; serves

as the starting point

for COSY walk to C5

and C7.

C7 (adjacent to N) 2.70 – 3.10 48.0 – 55.0

Broadened signals

may appear if nitrogen

inversion is

intermediate on the

NMR timescale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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